(2,5-Dioxo-1-propyl-imidazolidin-4-yl)-acetic acid

• IUPAC Name: 2-(2,5-dioxo-1-propylimidazolidin-4-yl)acetic acid
• InChI: InChI=1S/C8H12N2O4/c1-2-3-10-7(13)5(4-6(11)12)9-8(10)14/h5H,2-4H2,1H3,(H,9,14)(H,11,12)
• InChI Key: CGKIRIZAUWWJEN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C(NC1=O)CC(=O)O
• Molecular Formula: C8H12N2O4
• DSSTOX Substance ID: DTXSID50424575
• Molecular Weight: 200.19 g/mol
• CAS No.: 1008961-08-7

Description

(2,5-Dioxo-1-propyl-imidazolidin-4-yl)-acetic acid is a useful research compound. Its molecular formula is C8H12N2O4 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Derivatives of imidazolidin-4-one, including (2-imino-5-oxo-imidazolidin-4-yl)acetic acid, have been synthesized through cyclization processes. These derivatives find applications in various chemical reactions and might contribute to the development of novel compounds with potential biological activities (Shestakov, Sidorenko & Shikhaliev, 2007).

Biological Activities

Compounds incorporating the structure of (2,5-dioxo-1-propyl-imidazolidin-4-yl)-acetic acid have been synthesized and evaluated for their potential biological activities. Notably, derivatives such as 2-(2,4-Dioxothiazolidin-5-yl)acetic acid and its chloride derivative have shown moderate antibacterial and antifungal activities against various microorganisms (Youssef, El-ziaty, Abou-Elmagd & Ramadan, 2015).

Catalysis

Acetic acid, including derivatives like this compound, has been used as a key additive in N-heterocyclic carbene (NHC)-catalyzed annulation reactions. These reactions are crucial for the synthesis of various organic compounds, indicating the potential of such derivatives in catalysis and organic synthesis (McCusker & Scheidt, 2013).

Crystal Structure Analysis

The crystal structure and conformational preferences of compounds, including hydantoin-5-acetic acid (2-(2,5-dioxoimidazolidin-4-yl)acetic acid), have been studied. These studies are important for understanding the chemical and physical properties of these compounds and for their potential use in designing supramolecular complexes (Gerhardt, Tutughamiarso & Bolte, 2012).

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. Given that it’s used in proteomics research, future studies might explore its interactions with various proteins or its potential use in disease research.